Cas no 2228890-14-8 (1-(5-fluoropyridin-2-yl)-2-methylpropan-2-ol)

• Product Name: 1-(5-fluoropyridin-2-yl)-2-methylpropan-2-ol
• CAS No: 2228890-14-8
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5837126
• PubChem ID: 165615066
• Update Time: 2025-05-25

1-(5-fluoropyridin-2-yl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-2-yl)-2-methylpropan-2-ol
• EN300-1816099
• 2228890-14-8

• Inchi： 1S/C9H12FNO/c1-9(2,12)5-8-4-3-7(10)6-11-8/h3-4,6,12H,5H2,1-2H3
• InChI Key： PHGNKGVAMSPWNS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)CC(C)(C)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(5-fluoropyridin-2-yl)-2-methylpropan-2-ol

Comprehensive Overview of 1-(5-Fluoropyridin-2-yl)-2-methylpropan-2-ol (CAS No. 2228890-14-8)

1-(5-Fluoropyridin-2-yl)-2-methylpropan-2-ol (CAS No. 2228890-14-8) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoropyridine moiety and tertiary alcohol functional group, is widely studied for its potential applications in drug discovery and material science. Its molecular structure combines the 5-fluoropyridine ring with a 2-methylpropan-2-ol side chain, offering versatile reactivity and binding properties.

In recent years, the demand for fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 1-(5-Fluoropyridin-2-yl)-2-methylpropan-2-ol as a building block for designing novel small-molecule inhibitors and biologically active agents. Its CAS No. 2228890-14-8 is frequently referenced in patent literature, highlighting its relevance in developing next-generation therapeutics.

The synthesis of 1-(5-Fluoropyridin-2-yl)-2-methylpropan-2-ol typically involves multi-step organic reactions, including nucleophilic substitution and Grignard reactions. Its fluorine atom at the 5-position of the pyridine ring enhances electron-withdrawing effects, making it a valuable intermediate for medicinal chemistry applications. The compound's logP and solubility profiles are also critical factors in its formulation and delivery.

From an industrial perspective, CAS No. 2228890-14-8 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly catalytic methods to produce this compound, aligning with global trends toward environmentally friendly manufacturing. Additionally, its potential role in crop protection and agrochemical formulations has sparked interest among agrochemical researchers.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize 1-(5-Fluoropyridin-2-yl)-2-methylpropan-2-ol. These methods ensure high purity and consistency, which are essential for its use in preclinical studies and industrial applications. The compound's stability under various pH conditions and temperatures is also a key area of investigation.

In summary, 1-(5-Fluoropyridin-2-yl)-2-methylpropan-2-ol (CAS No. 2228890-14-8) represents a promising candidate for diverse scientific and industrial applications. Its fluoropyridine core and alcohol functionality make it a versatile intermediate, while ongoing research continues to uncover its full potential in drug development and material innovation.